Cas no 1216053-96-1 (3-ETHOXY-2-HYDRAZINYLPYRIDINE)

• Product Name: 3-ETHOXY-2-HYDRAZINYLPYRIDINE
• CAS No: 1216053-96-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD14541675
• CID: 5243058
• Update Time: 2025-10-31

3-ETHOXY-2-HYDRAZINYLPYRIDINE Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-ethoxy-2-hydrazinyl-
• 3-ETHOXY-2-HYDRAZINYLPYRIDINE

• MDL： MFCD14541675
• Inchi： 1S/C7H11N3O/c1-2-11-6-4-3-5-9-7(6)10-8/h3-5H,2,8H2,1H3,(H,9,10)
• InChI Key： HPIGLOBDXRNNRO-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-ETHOXY-2-HYDRAZINYLPYRIDINE

3-Ethoxy-2-hydrazinylpyridine: A Comprehensive Overview

3-Ethoxy-2-hydrazinylpyridine (CAS No. 1216053-96-1) is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyridine ring substituted with an ethoxy group at position 3 and a hydrazine moiety at position 2, exhibits unique chemical properties that make it a valuable molecule for various applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its structure-function relationships, paving the way for novel applications in drug discovery and material synthesis.

The synthesis of 3-ethoxy-2-hydrazinylpyridine involves a multi-step process that typically begins with the preparation of the pyridine derivative. Researchers have explored various strategies, including nucleophilic substitution and coupling reactions, to optimize the yield and purity of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach utilizing microwave-assisted synthesis to achieve higher reaction efficiency. This method not only reduces reaction time but also minimizes the formation of by-products, making it a promising route for large-scale production.

One of the most intriguing aspects of 3-ethoxy-2-hydrazinylpyridine is its potential in medicinal chemistry. The hydrazine group at position 2 is known to exhibit strong binding affinity towards certain biological targets, such as protein kinases and enzymes involved in metabolic pathways. Recent studies have highlighted its role as a lead compound in the development of anti-inflammatory agents. A research team from the University of California reported that this compound demonstrates significant inhibitory activity against cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain. Furthermore, its ethoxy group at position 3 enhances solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its pharmacological applications, 3-ethoxy-2-hydrazinylpyridine has shown promise in materials science. The compound's ability to form coordination complexes with transition metals has been exploited in the development of new catalysts for organic transformations. A study published in *Nature Communications* revealed that when coordinated with palladium(II), this compound facilitates efficient cross-coupling reactions under mild conditions. This discovery opens up opportunities for its use in green chemistry and sustainable chemical manufacturing.

The structural versatility of 3-ethoxy-2-hydrazinylpyridine also extends to its application in sensor technology. Researchers have successfully incorporated this compound into electrochemical sensors for the detection of heavy metal ions, such as lead(II) and mercury(II). The hydrazine group acts as a recognition element, enabling selective binding with metal ions through ligand exchange mechanisms. This application is particularly relevant in environmental monitoring, where there is a growing need for sensitive and cost-effective sensors.

Despite its numerous advantages, the use of 3-ethoxy-2-hydrazinylpyridine is not without challenges. The compound's stability under physiological conditions remains a critical factor for its suitability as a drug candidate. Recent investigations have focused on modifying the ethoxy group to improve stability while retaining bioactivity. For example, substituting the ethoxy group with more robust functional groups has shown potential in enhancing metabolic stability without compromising pharmacokinetic properties.

In conclusion, 3-Ethoxy-2-hydrazinylpyridine (CAS No. 1216053-96-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and functionalization strategies, positions it as a valuable tool in drug discovery, catalysis, and sensor technology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.